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Compound of Interest

Compound Name: Decanal

Cat. No.: B7768071 Get Quote

Technical Support Center: Handling Decanal
This guide provides essential information for the safe handling of decanal in a laboratory

setting. It is intended for researchers, scientists, and drug development professionals to

minimize exposure risks and ensure proper use of Personal Protective Equipment (PPE).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with decanal?

A1: Decanal is classified as a combustible liquid that causes serious eye irritation and may

cause skin irritation.[1] It is also harmful to aquatic life with long-lasting effects.[2][3] Vapors

may form explosive mixtures with air, and it's considered a reactive substance with a risk of

ignition.[1][4]

Q2: What is the minimum required PPE for handling small quantities of decanal in a well-

ventilated lab?

A2: For handling small quantities in a well-ventilated area, the minimum recommended PPE

includes chemical-resistant gloves (e.g., nitrile), safety goggles with side shields, and a lab

coat.[5][6]

Q3: When is respiratory protection necessary when working with decanal?
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A3: Respiratory protection is required if exposure limits are exceeded, if you are working in a

poorly ventilated area, or if you experience respiratory irritation or other symptoms.[1][5] In

such cases, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[6] All

work with decanal should ideally be conducted in a certified chemical fume hood to minimize

vapor inhalation.[6]

Q4: What type of gloves are recommended for handling decanal?

A4: Chemical-resistant, impervious gloves are recommended.[2] Nitrile or butyl rubber gloves

are suitable options.[6] It is important to inspect gloves for any damage, such as tears or

punctures, before use.[6]

Q5: What should I do in case of accidental eye or skin contact with decanal?

A5: In case of eye contact, immediately rinse cautiously with water for several minutes.[1][2][3]

If you are wearing contact lenses, remove them if it is easy to do so and continue rinsing.[1][2]

[3] If eye irritation persists, seek medical advice.[2][3] For skin contact, wash the affected area

with plenty of soap and water.[1] If skin irritation occurs, get medical advice.[3]

Q6: How should I handle a small spill of decanal?

A6: For a small spill, you should wear the appropriate PPE, including respiratory protection if

necessary.[3] Absorb the spill with an inert, non-combustible absorbent material like sand,

earth, or vermiculite.[1][3] Collect the waste in a suitable, labeled container for disposal.[3]

Ensure the area is well-ventilated.[4]

Q7: Can I wear contact lenses when handling decanal?

A7: It is generally advised to avoid wearing contact lenses when working with chemicals like

decanal, as they can absorb and concentrate irritants.[3] If contact lenses are worn, a written

policy should be in place, and they should be removed immediately if any eye redness or

irritation occurs.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for decanal, which is essential for a

comprehensive risk assessment.
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Property Value Source

CAS Number 112-31-2 [2][3][4]

EC Number 203-957-4 [2][3]

Molecular Formula C₁₀H₂₀O [2]

Boiling Point
207 - 209 °C (404.6 - 408.2 °F)

at 760 mmHg
[7][8]

Flash Point 85 °C (185 °F) [7]

Specific Gravity 0.830 [7]

Solubility Insoluble in water [7]

Experimental Workflow: PPE Selection for Decanal
Handling
This diagram outlines the logical steps for selecting the appropriate Personal Protective

Equipment (PPE) when preparing to handle decanal.
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Preparation Phase

PPE Selection

Decision Making

Actions

Review Safety Data Sheet (SDS)
 for Decanal

Assess Risks of the Experiment
 (e.g., quantity, temperature, splash potential)

Hand Protection Body Protection

Is there a splash hazard? Is there a risk of vapor inhalation?

Eye and Face Protection

Wear Chemical-Resistant Gloves
 (e.g., Nitrile)

Wear a Lab Coat

Respiratory Protection

Wear Safety Goggles
 with Side Shields

No

Wear a Face Shield
 over Safety Goggles

Yes

Work in a Fume Hood

Yes

Use a NIOSH-approved Respirator

If fume hood is unavailable
 or exposure limits are exceeded

Click to download full resolution via product page

Caption: PPE selection workflow for handling decanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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